Cas no 261352-47-0 (1H-Indole-6-carboxylicacid, radical ion(1+) (9CI))

1H-Indole-6-carboxylicacid, radical ion(1+) (9CI) structure
261352-47-0 structure
Product Name:1H-Indole-6-carboxylicacid, radical ion(1+) (9CI)
CAS No:261352-47-0
MF:C9H7NO2
MW:161.157382249832
CID:254312
PubChem ID:595230
Update Time:2025-04-19

1H-Indole-6-carboxylicacid, radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-6-carboxylicacid, radical ion(1+) (9CI)
    • Indole-6-carboxylic acid
    • 1F1
    • 6-carboxyindole
    • 6-Indolecarboxylic acid
    • PubChem1695
    • 4ej8
    • A15287
    • I-2350
    • 261352-47-0
    • SY004025
    • FT-0723541
    • Indole-6-carboxylic acid, 97%
    • FS-1724
    • Q27452002
    • CHEMBL1229732
    • FT-0655544
    • NCGC00068410-02
    • PB12137
    • HMS1530P11
    • HMS2158J13
    • HMS3308H18
    • BCP26387
    • SMR000037044
    • I0663
    • 1H-Indole-6-carboxylic acid
    • BDBM50266945
    • FT-0627226
    • AC-3144
    • 6-Indolecarboxylic acid;Indole-6-carboxylic acid
    • Oprea1_870961
    • indol-6-carboxylic acid
    • 6-indole carboxylic acid
    • SCHEMBL50542
    • MLS000039633
    • SB10578
    • EN300-39568
    • BRD-K90468391-001-01-0
    • F2158-0225
    • 1H-Indole-6-carboxylicacid
    • indole 6-carboxylic acid
    • Z385481296
    • MFCD00210441
    • Maybridge4_003509
    • AKOS000264713
    • CS-W016136
    • 1H-indole-6-carbonsäure
    • 1H-Indole-6-carboxylic acid #
    • 6-carboxy-1H-indole
    • AM20030118
    • 1670-82-2
    • HY-W015420
    • Inchi: 1S/C9H7NO2/c11-9(12)7-2-1-6-3-4-10-8(6)5-7/h1-5,10H,(H,11,12)
    • InChI Key: GHTDODSYDCPOCW-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2C=CNC=2C=1)=O

Computed Properties

  • Exact Mass: 161.047678466g/mol
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.1Ų
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